Cas no 1820583-26-3 (2-Pyrrolidinone, 4-amino-1-methyl-5-(1,3,5-trimethyl-1H-pyrazol-4-yl)-, (4R,5S)-)

• Product Name: 2-Pyrrolidinone, 4-amino-1-methyl-5-(1,3,5-trimethyl-1H-pyrazol-4-yl)-, (4R,5S)-
• CAS No: 1820583-26-3
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 5162425
• PubChem ID: 86775192
• Update Time: 2025-11-01

2-Pyrrolidinone, 4-amino-1-methyl-5-(1,3,5-trimethyl-1H-pyrazol-4-yl)-, (4R,5S)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 4-amino-1-methyl-5-(1,3,5-trimethyl-1H-pyrazol-4-yl)-, (4R,5S)-

• Inchi： 1S/C11H18N4O/c1-6-10(7(2)15(4)13-6)11-8(12)5-9(16)14(11)3/h8,11H,5,12H2,1-4H3/t8-,11-/m1/s1
• InChI Key： JSRKDMFDGDISFS-LDYMZIIASA-N
• SMILES： N1(C)[C@@H](C2=C(C)N(C)N=C2C)[C@H](N)CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Pyrrolidinone, 4-amino-1-methyl-5-(1,3,5-trimethyl-1H-pyrazol-4-yl)-, (4R,5S)-

Introduction to 2-Pyrrolidinone, 4-amino-1-methyl-5-(1,3,5-trimethyl-1H-pyrazol-4-yl)-, (4R,5S)- (CAS No. 1820583-26-3)

2-Pyrrolidinone, 4-amino-1-methyl-5-(1,3,5-trimethyl-1H-pyrazol-4-yl)-, (4R,5S)- (CAS No. 1820583-26-3) is a chiral compound with significant potential in the pharmaceutical and medicinal chemistry fields. This compound belongs to the class of pyrrolidinones and is characterized by its unique structural features, including an amino group, a methyl substituent, and a trimethylpyrazole moiety. The (4R,5S) stereochemistry further adds to its complexity and biological activity.

The chemical structure of 2-Pyrrolidinone, 4-amino-1-methyl-5-(1,3,5-trimethyl-1H-pyrazol-4-yl)-, (4R,5S)- has been extensively studied for its potential therapeutic applications. Recent research has highlighted its role in various biological processes, particularly in the modulation of enzyme activities and receptor interactions. This compound has shown promise in the treatment of neurological disorders and cancer due to its ability to selectively target specific molecular pathways.

In the context of neurological disorders, 2-Pyrrolidinone, 4-amino-1-methyl-5-(1,3,5-trimethyl-1H-pyrazol-4-yl)-, (4R,5S)- has been investigated for its neuroprotective properties. Studies have demonstrated that this compound can effectively reduce oxidative stress and inflammation in neuronal cells. These findings suggest that it may have potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

Cancer research has also benefited from the study of 2-Pyrrolidinone, 4-amino-1-methyl-5-(1,3,5-trimethyl-1H-pyrazol-4-yl)-, (4R,5S)-. Preclinical studies have shown that this compound exhibits antiproliferative effects on various cancer cell lines. Mechanistic investigations have revealed that it can inhibit key signaling pathways involved in cell growth and survival, such as the PI3K/AKT and MAPK pathways. These findings indicate that it may be a valuable candidate for further development as an anticancer agent.

The synthesis of 2-Pyrrolidinone, 4-amino-1-methyl-5-(1,3,5-trimethyl-1H-pyrazol-4-yl)-, (4R,5S)- has been optimized to achieve high yields and enantiomeric purity. Various synthetic routes have been explored to access this compound efficiently. One notable approach involves the use of chiral catalysts in asymmetric synthesis to ensure the desired stereochemistry. This method not only enhances the yield but also simplifies the purification process.

The physicochemical properties of 2-Pyrrolidinone, 4-amino-1-methyl-5-(1,3,5-trimethyl-1H-pyrazol-4-yl)-, (4R,5S)- are crucial for its application in drug development. It exhibits good solubility in both aqueous and organic solvents, which facilitates its formulation into various dosage forms. Additionally, its stability under different conditions has been evaluated to ensure its suitability for long-term storage and transportation.

To further understand the biological activity of 2-Pyrrolidinone, 4-amino-1-methyl-5-(1,3,5-trimethyl-1H-pyrazol-4-yl)-, (4R,5S)-, extensive pharmacokinetic studies have been conducted. These studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The compound has shown favorable pharmacokinetic profiles in preclinical models, suggesting that it may be suitable for clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 2-Pyrrolidinone, 4-amino-1-methyl-5-(1,3,5-trimethyl-1H-pyrazol-4-yl)-,(4R , 5 S )-. Early results from phase I trials have indicated that it is well-tolerated by patients with minimal adverse effects. These findings are encouraging and pave the way for more advanced clinical studies.

In conclusion, 2-Pyrrolidinone , 4 -amino - 1 -methyl - 5 -( 1 , 3 , 5 -trim ethyl - 1 H -py razol - 4 - yl )-, ( 4 R , 5 S )-( CAS No . 1820583 -26 -3 ) is a promising compound with diverse therapeutic potential . Its unique chemical structure , combined with favorable pharmacological properties , makes it an attractive candidate for further research and development . Ongoing studies continue to uncover new applications and mechanisms of action , highlighting its significance in the field of medicinal chemistry .